molecular formula C14H20N2O3 B2970705 Tert-butyl 8-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate CAS No. 1205748-90-8

Tert-butyl 8-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

Cat. No. B2970705
CAS RN: 1205748-90-8
M. Wt: 264.325
InChI Key: YTLWAUXRZLJQAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 8-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate, also known as TBABOC, is a chemical compound that has been studied for its potential use in scientific research. It is a member of the benzoxazepine family of compounds and has been found to have a variety of interesting properties that make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of Tert-butyl 8-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate is not yet fully understood, but it is believed to involve the binding of the compound to certain proteins in the body. Specifically, this compound is known to bind to a pocket on the surface of Hsp90, which causes a conformational change in the protein. This change can then lead to a variety of downstream effects, including changes in gene expression and altered cellular signaling pathways.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects, including the ability to inhibit the growth of certain cancer cells and to modulate the immune system. It has also been found to have anti-inflammatory properties and to be neuroprotective in certain contexts.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Tert-butyl 8-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate in lab experiments is its relatively low toxicity and stability. It is also relatively easy to synthesize and handle, which makes it a convenient tool for researchers. However, there are some limitations to its use, including the fact that it may not be effective in all contexts and that it may have off-target effects that need to be carefully controlled for.

Future Directions

There are a variety of potential future directions for research on Tert-butyl 8-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate. One area of interest is the development of new compounds that are based on the structure of this compound but that have improved properties or that target different proteins in the body. Another area of interest is the further study of this compound's effects on the immune system and its potential use as an immunomodulatory agent. Finally, researchers are interested in exploring the potential of this compound as a therapeutic agent for a variety of diseases, including cancer and neurodegenerative disorders.

Synthesis Methods

Tert-butyl 8-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate can be synthesized using a variety of methods, but one of the most common involves the reaction of tert-butyl 4-hydroxybenzoate with 1,2-diaminoethane in the presence of a catalyst. This reaction produces this compound as a white crystalline solid that is relatively stable and easy to handle.

Scientific Research Applications

Tert-butyl 8-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of study involves its use as a tool for studying the function of certain proteins in the body. Specifically, this compound has been found to bind to a protein called Hsp90, which is known to be involved in a variety of cellular processes. By studying the interaction between this compound and Hsp90, researchers hope to gain a better understanding of how this protein functions and how it might be targeted for therapeutic purposes.

properties

IUPAC Name

tert-butyl 8-amino-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H20N2O3/c1-14(2,3)19-13(17)16-6-7-18-12-8-11(15)5-4-10(12)9-16/h4-5,8H,6-7,9,15H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YTLWAUXRZLJQAH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCOC2=C(C1)C=CC(=C2)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H20N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

264.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1205748-90-8
Record name tert-butyl 8-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.